Cas no 84944-47-8 (1H-2-Benzopyran-1,3(4H)-dione, 5-methyl-)

1H-2-Benzopyran-1,3(4H)-dione, 5-methyl- structure
84944-47-8 structure
Product Name:1H-2-Benzopyran-1,3(4H)-dione, 5-methyl-
CAS No:84944-47-8
MF:C10H8O3
MW:176.168723106384
CID:853311
PubChem ID:45117220
Update Time:2025-04-19

1H-2-Benzopyran-1,3(4H)-dione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1,3(4H)-dione, 5-methyl-
    • 1H-2-Benzopyran-1,3(4H)-dione,5-methyl-(9CI)
    • 5-Methylisochroman-1,3-dione
    • SCHEMBL2331540
    • 84944-47-8
    • 5-methyl-3,4-dihydro-1H-2-benzopyran-1,3-dione
    • Inchi: 1S/C10H8O3/c1-6-3-2-4-7-8(6)5-9(11)13-10(7)12/h2-4H,5H2,1H3
    • InChI Key: WLNCTDMMBYZQDX-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=C(C)C=2CC1=O)=O

Computed Properties

  • Exact Mass: 176.047344113g/mol
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.4Ų
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